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Compound of Interest

Compound Name: Lard oil

Cat. No.: B12387303

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the chemical properties and
safety considerations of lard oil. The following sections detail its Chemical Abstracts Service
(CAS) number, a summary of its physical and chemical characteristics, and a guide to its
material safety data sheet (MSDS).

Lard Oil: Chemical Identifier

The Chemical Abstracts Service has assigned the following CAS number to Lard Oil:

e CAS Number: 8016-28-2[1]

Material Safety and Quantitative Data

While lard oil is generally recognized as safe (GRAS) and is not classified as a hazardous
substance, understanding its physical and chemical properties is crucial for safe handling in a
laboratory or industrial setting.[1][2] The following table summarizes the available quantitative
data from various material safety data sheets.
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Property

Value

Source

Physical State

Solid or liquid

[2](3]

White to colorless or pale

Appearance ) [2]
yellow, oily

Odor Meaty, fatty oil [2]

Specific Gravity 0.861 - 0.938 @ 15-20°C [3114]

Melting/Freezing Point

19 - 45 °C (66 - 113 °F)

[3]4]

Flash Point

>215 °C (>419 °F)

[2]

Smoke Point

>232 °C (>450 °F)

[2]

Auto-ignition Temperature

>349 °C (>660 °F)

[2]

Solubility

Insoluble in water. Soluble in

benzene, chloroform, ether.

[5]

Acute Oral Toxicity (LD50)

No data available

[2]

Acute Inhalation Toxicity
(LC50)

No data available

[2]

Acute Dermal Toxicity (LD50)

No data available

[2]

Best Practices for Safe Handling (Experimental

Protocols)

While specific experimental protocols for lard oil are not extensively detailed in standard safety

data sheets due to its low hazard classification, the following best practices for handling,

storage, and emergency procedures should be followed.

Personal Protective Equipment (PPE)

o Eye Protection: Use safety glasses or goggles.

» Hand Protection: Wear suitable gloves.
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o Body Protection: A lab coat or impervious clothing is recommended.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Do not ingest. Keep away from heat and open
flames.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

First Aid Measures

 After Inhalation: Move the person to fresh air.
o After Skin Contact: Wash off with soap and plenty of water.
o After Eye Contact: Flush eyes with water as a precaution.

 After Ingestion: Rinse mouth with water. Do NOT induce vomiting.

Firefighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

o Unsuitable Extinguishing Media: Water may be ineffective.

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation.
o Environmental Precautions: Prevent further leakage or spillage.

» Methods for Cleaning Up: Absorb with inert material and dispose of in a suitable container.

Visualizing Safety and Information Flow

To better understand the safety assessment process and the structure of a material safety data
sheet, the following diagrams are provided.
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Safety Assessment Workflow

Substance Identification
(Lard QOil, CAS: 8016-28-2)

Click to download full resolution via product page

Safety Assessment Workflow Diagram

MSDS Information Flow
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MSDS Information Flow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemos.de [chemos.de]

e 2. venturafoods.com [venturafoods.com]

» 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
e 4. Lard - Wikipedia [en.wikipedia.org]

e 5. cameo.mfa.org [cameo.mfa.org]

« To cite this document: BenchChem. [Lard Oil: A Comprehensive Technical Guide to its
Properties and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387303#lard-oil-cas-number-and-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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